1'-(2-Ethyl-1,3-benzothiazole-6-carbonyl)-4-methoxy-1,4'-bipiperidine

• IUPAC Name: (2-ethyl-1,3-benzothiazol-6-yl)-[4-(4-methoxypiperidin-1-yl)piperidin-1-yl]methanone
• InChI: InChI=1S/C21H29N3O2S/c1-3-20-22-18-5-4-15(14-19(18)27-20)21(25)24-10-6-16(7-11-24)23-12-8-17(26-2)9-13-23/h4-5,14,16-17H,3,6-13H2,1-2H3
• InChI Key: VZHAHXICUUCGHP-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC2=C(S1)C=C(C=C2)C(=O)N3CCC(CC3)N4CCC(CC4)OC
• Molecular Formula: C21H29N3O2S
• Molecular Weight: 387.5 g/mol

Description

1'-(2-Ethyl-1,3-benzothiazole-6-carbonyl)-4-methoxy-1,4'-bipiperidine, commonly known as EBC, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in medical research. EBC is a piperidine derivative that has been found to exhibit a range of biochemical and physiological effects, making it an attractive candidate for use in laboratory experiments.

Mechanism of Action

The mechanism of action of EBC is not yet fully understood, but it is believed to involve the inhibition of protein aggregation and the modulation of oxidative stress. EBC has been found to bind to beta-amyloid and alpha-synuclein proteins, preventing them from aggregating and forming toxic plaques in the brain.
Biochemical and Physiological Effects:
EBC has been found to exhibit a range of biochemical and physiological effects, including antioxidant and anti-inflammatory properties. Studies have shown that EBC can reduce the levels of reactive oxygen species and lipid peroxidation, which are known to contribute to oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using EBC in laboratory experiments is its ability to inhibit protein aggregation, which makes it an attractive candidate for studying the mechanisms of neurodegenerative diseases. However, EBC has some limitations, including its relatively low solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for research on EBC. One area of interest is in the development of EBC-based therapies for neurodegenerative diseases. Another potential direction is in the study of EBC's effects on other protein aggregation diseases, such as Huntington's disease. Additionally, further research is needed to fully understand the mechanism of action of EBC and to optimize its use in laboratory experiments.

Synthesis Methods

EBC can be synthesized using a multi-step process that involves the reaction of 2-ethylbenzothiazole-6-carboxylic acid with 4-methoxy-1,2-diphenylpiperazine, followed by the addition of acetic anhydride and triethylamine. The resulting product is then purified using column chromatography to yield EBC in its pure form.

Scientific Research Applications

EBC has been found to exhibit a range of potential applications in medical research. One of the most promising areas of research is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Studies have shown that EBC has the ability to inhibit the aggregation of beta-amyloid and alpha-synuclein proteins, which are known to play a role in the development of these diseases.